Cas no 351437-81-5 (N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide)

• Product Name: N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide
• CAS No: 351437-81-5
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 302930
• PubChem ID: 816964
• Update Time: 2025-11-02

N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-6-methylbenzo[d]thiazol-5-yl)acetamide
• Acetamide,N-(2-amino-6-methyl-5-benzothiazolyl)-
• N-(2-AMINO-6-METHYL-BENZOTHIAZOL-5-YL)-ACETAMIDE
• AC1LG84A
• CTK6A0689
• N-(2-amino-6-methylbenzothiazol-5-yl)acetamide
• Oprea1_363473
• Oprea1_873295
• ST060908
• DTXSID60355720
• N~1~-(2-AMINO-6-METHYL-1,3-BENZOTHIAZOL-5-YL)ACETAMIDE
• BAS 02767311
• AKOS000300334
• N-(2-amino-6-methyl-1,3-benzothiazol-5-yl)acetamide
• BPA43781
• CS-0327612
• SCHEMBL21099995
• N-(2-Azanyl-6-Methyl-1,3-Benzothiazol-5-Yl)ethanamide
• IQ5
• CCG-107305
• 351437-81-5
• FS-1924
• N-(2-amino-6-methyl-benzothiazol-5-yl)-acetamide, AldrichCPR
• AK-968/13025035
• Acetamide, N-(2-amino-6-methyl-5-benzothiazolyl)- (9CI)
• STL174644
• N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide

• MDL： MFCD01921392
• Inchi： 1S/C10H11N3OS/c1-5-3-9-8(13-10(11)15-9)4-7(5)12-6(2)14/h3-4H,1-2H3,(H2,11,13)(H,12,14)
• InChI Key： DUWIACCTNKYBNV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C(C(C)=CC1=2)NC(C)=O

Computed Properties

• Exact Mass: 221.06243
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide

Comprehensive Guide to N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide (CAS No. 351437-81-5): Properties, Applications, and Market Insights

N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide (CAS No. 351437-81-5) is a specialized organic compound belonging to the benzothiazole family, which has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining an acetamide group with a 2-amino-6-methyl-benzothiazole core, making it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

The chemical formula of N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide is C₁₀H₁₁N₃OS, with a molecular weight of 221.28 g/mol. Its structural features include a benzothiazole ring system substituted with an amino group at the 2-position and a methyl group at the 6-position, while the 5-position is modified with an acetamide moiety. This specific arrangement contributes to its unique physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions.

In pharmaceutical research, N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide serves as a crucial building block for developing novel therapeutic agents. The benzothiazole scaffold is known for its diverse biological activities, and modifications at the 5-position with acetamide groups have shown promise in creating compounds with enhanced pharmacokinetic properties. Recent studies have explored its derivatives as potential candidates for addressing various health conditions, aligning with current trends in personalized medicine and targeted drug delivery systems.

The synthesis of N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for environmentally friendly production methods in the chemical industry. Optimization of reaction conditions for this compound has been a focus area, particularly in achieving higher yields and purity while minimizing waste generation - a key concern in contemporary chemical manufacturing.

Analytical characterization of N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise identification and quality control, which are essential for research and industrial applications. The compound's purity profile is particularly important when used as a pharmaceutical intermediate, where stringent regulatory standards apply.

Beyond pharmaceutical applications, N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide has shown potential in material science. Its molecular structure offers opportunities for creating novel polymers and functional materials with specific electronic or optical properties. This aligns with current research trends in smart materials and nanotechnology, where customized molecular building blocks are in high demand.

The global market for specialized chemical intermediates like N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide has been growing steadily, driven by increased R&D investment in both pharmaceutical and advanced material sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining consistent quality, addressing the needs of academic researchers and industrial clients alike.

Storage and handling of N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability over time. Proper safety measures, including the use of personal protective equipment, are recommended when working with this chemical, in line with general laboratory safety protocols.

Future research directions for N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide include exploring its full potential as a versatile intermediate. With the growing emphasis on sustainable chemistry and innovative drug development, this compound is well-positioned to play a significant role in various scientific advancements. Its unique structural features continue to inspire novel applications across multiple disciplines.

For researchers and industry professionals seeking detailed technical information about N-(2-Amino-6-methyl-benzothiazol-5-yl)-acetamide (CAS No. 351437-81-5), comprehensive data sheets are available from reputable chemical suppliers. These resources typically include specifications, analytical data, and handling guidelines to support various applications of this valuable chemical intermediate.